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Compound of Interest

4-Methyl-3,3',4'-
Compound Name:

trichlorobenzophenone
CAS No.: 951891-04-6
Cat. No.: B1359003

Get Quote

Executive Summary

4-Methyl-3,3',4'-trichlorobenzophenone is a halogenated aromatic ketone. Unlike standard
organic waste, this compound poses specific environmental risks—primarily aquatic toxicity
and persistence. Improper disposal (e.g., drain pouring or mixing with non-halogenated
solvents) can lead to severe regulatory violations (RCRA) and the formation of dioxins during
downstream thermal treatment.

Immediate Action Required:
¢ Segregate strictly as Halogenated Organic Waste.
e Prohibit drain disposal (Marine Pollutant).

» Label clearly to ensure High-Temperature Incineration (>1100°C).

Chemical Characterization & Hazard Identification
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Before disposal, you must understand the "Why" behind the protocols. This compound is not
just "chemical waste"; it is a precursor to potential environmental pollutants if mishandled.

Property Description Operational Implication

) Chlorinated Benzophenone High stability; resistant to
Chemical Class o ] i
Derivative biodegradation.

Crucial: Must be incinerated at
Halogen Content High (3 Chlorine atoms) high temperatures to prevent

dioxin/furan formation.[1]

] o Acute/Chronic Category 1 Zero Tolerance for drain
Aquatic Toxicity ] ]
(Likely) disposal.
) ) ) Dust control is required during
Physical State Solid (Off-white powder)

transfer/weighing.

The "Halogen Rule": In waste management, the presence of chlorine atoms dictates the
disposal path. Standard fuel-blending (used for non-halogenated solvents like acetone/ethanol)
is often unsuitable because burning chlorinated compounds at low temperatures generates
hydrochloric acid (HCI) and toxic dioxins.

Pre-Disposal: Segregation & Packaging

Effective disposal starts at the bench. You must segregate this waste stream to avoid cross-
contaminating cheaper, non-halogenated waste streams.

The Segregation Protocol

Do NOT mix this solid or its solutions with:
» Non-halogenated solvents (Acetone, Methanol, Ethanol) unless necessary for cleaning.
» Oxidizers (Nitric Acid, Peroxides).

e Agueous waste streams (buffers, acids).
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Reasoning: Mixing a halogenated substance with a non-halogenated solvent turns the entire
container into "Halogenated Waste," significantly increasing disposal costs and limiting

treatment options.

Workflow Visualization: Waste Segregation Logic

The following decision tree illustrates the required logic for handling this specific compound at

the bench.

Waste Generation:
4-Methyl-3,3',4'-trichlorobenzophenone

Is it Solid or Liquid?

Powder/Residue \In Solution

Solid Waste Liquid (Dissolved)

:

Solvent Type?

Container Type:

Wide-Mouth HDPE Jar

Acetone, Ethanol

Non-Halogenated Stream

DCM, Chloroform \Contamination Risk

STOP: Do not mix.

Treat entire mix as Halogenated.

Halogenated Solvent Stream

(GELRED)]
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Figure 1: Decision tree for segregating chlorinated benzophenone waste. Note that cross-
contamination converts non-halogenated waste into the more expensive halogenated stream.

Regulatory Classification (RCRA & EPA)

While this specific isomer may not have a unique "P" or "U" list code (unlike some specific
pesticides), it falls under strict regulatory categories based on its characteristics.

o RCRA Status: If the waste passes the Toxicity Characteristic Leaching Procedure (TCLP), it
may be non-hazardous by characteristic, but industry best practice treats it as Hazardous
Waste due to aquatic toxicity.

o Halogenated Solvent Rule: If dissolved in spent methylene chloride or chloroform, it adopts
the F-List codes (e.g., F002) of the solvent.

e Best Practice Classification:

o Waste Name: Waste Toxic Solids, Organic, N.O.S. (Contains 4-Methyl-3,3',4'-
trichlorobenzophenone).

o Hazards: Toxic, Irritant.[2][3]

o DOT Shipping Name (if pure): UN3077, Environmentally Hazardous Substance, Solid,
n.o.s., 9, PG Il

The Disposal Protocol (Step-by-Step)
Step 1: Accumulation

o Container Selection: Use a compatible container. High-density polyethylene (HDPE) or
amber glass is recommended. Avoid metal containers if the compound is potentially acidic or
wet, to prevent corrosion.

o Labeling: Apply a hazardous waste label immediately upon the first addition of waste.

o Must read: "Hazardous Waste - Halogenated."[1][4]
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o Constituents: List "4-Methyl-3,3',4'-trichlorobenzophenone” explicitly. Do not use
abbreviations.

Step 2: Lab Packing

For solid waste (contaminated gloves, weighing boats, pure powder):
e Place items in a clear, wide-mouth jar dedicated to "Solid Halogenated Debris."

e Ensure the lid is tightly sealed when not in use to prevent fugitive dust emissions.

Step 3: Final Disposal (Incineration)

This is the most critical scientific differentiator. Chlorinated aromatics have high thermal
stability.

¢ Method:Rotary Kiln Incineration.

e Requirement: The incinerator must operate at >1100°C (2000°F) with a residence time of at
least 2 seconds.

o Why? Lower temperatures (standard municipal waste combustion) can cause the chlorine
atoms to rearrange with the benzene rings, synthesizing Polychlorinated Dibenzo-p-dioxins
(PCDDs)—some of the most toxic compounds known to science.

Workflow Visualization: The Incineration Pathway

Acid Gas Scrubber
(Neutralize HCI)

Lab Accumulation Weekly Pickup Central Waste Storage Manifest Sign-off > Licensed Hauler
(Satellite Area) (90-Day Hold) (DOT Regulated)

Rotary Kiln Incinerator
(Temp > 1100°C)

Inert Residue

Ash Burial
(Secure Landfill)

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle. High-temperature incineration and gas scrubbing are
non-negotiable to prevent secondary pollution.
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Emergency Spill Procedures

In the event of a spill, speed and containment are vital to prevent the material from entering
drains.

o |solate: Evacuate the immediate area if dust is airborne.

o PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (or P100 respirator if fine
powder is dispersed).

e Containment:

o Dry Spill: Do not sweep dry. This generates dust.[5] Use a HEPA vacuum or wet-wipe
method.

o Wet Spill: Cover with an inert absorbent (vermiculite or sand).[6] Do not use combustible
materials (sawdust).

o Cleanup: Scoop material into a waste container. Label as "Spill Debris - Halogenated."”

o Decontamination: Wash the surface with a soap/water solution. Collect this rinse water—do
not flush it. It must go into the liquid halogenated waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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